Cas no 1714135-70-2 (2-ethynyl-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-ethynyl-4-fluoro-N,N-dimethylaniline
• CAS No: 1714135-70-2
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 5935485
• PubChem ID: 165672182
• Update Time: 2025-07-22

2-ethynyl-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• (2-ethynyl-4-fluorophenyl)dimethylamine
• 2-ethynyl-4-fluoro-N,N-dimethylaniline
• 1714135-70-2
• EN300-1757512

• Inchi： 1S/C10H10FN/c1-4-8-7-9(11)5-6-10(8)12(2)3/h1,5-7H,2-3H3
• InChI Key： VJKWQGHJYCPIOD-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1N(C)C)#C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-ethynyl-4-fluoro-N,N-dimethylaniline

Introduction to 2-ethynyl-4-fluoro-N,N-dimethylaniline (CAS No. 1714135-70-2)

2-ethynyl-4-fluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1714135-70-2, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its ethynyl and fluoro substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-ethynyl-4-fluoro-N,N-dimethylaniline combines the electron-withdrawing effect of the fluoro group with the nucleophilic potential of the ethynyl functionality. The presence of these substituents not only influences the compound's reactivity but also its interaction with biological targets. Such structural features are often exploited in drug design to modulate pharmacokinetic and pharmacodynamic properties, enhancing efficacy and reducing side effects.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The fluorine atom, being highly electronegative, can significantly alter the electronic distribution within the molecule, leading to more potent interactions with biological receptors. This property has made fluorinated amines particularly attractive for the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical challenge.

2-ethynyl-4-fluoro-N,N-dimethylaniline has been investigated as a potential intermediate in the synthesis of various pharmacologically active agents. Its dual functionality allows for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. These reactions enable the introduction of additional aryl or vinyl groups, expanding the chemical space available for drug discovery.

One of the most promising applications of 2-ethynyl-4-fluoro-N,N-dimethylaniline lies in its utility as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved therapeutic outcomes. The combination of an ethynyl group and a fluoro-substituted amine provides a versatile platform for generating potent kinase inhibitors.

Recent studies have highlighted the potential of 2-ethynyl-4-fluoro-N,N-dimethylaniline in developing antiviral agents. The fluoro group's ability to enhance binding affinity has been particularly useful in designing inhibitors that target viral proteases and polymerases. These enzymes are essential for viral replication and are therefore critical targets for antiviral drug development. The ethynyl functionality can be further modified to introduce additional pharmacophores that improve drug-like properties, such as solubility and cell permeability.

The synthesis of 2-ethynyl-4-fluoro-N,N-dimethylaniline typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of an aromatic amine followed by palladium-catalyzed coupling with an acetylene derivative. The introduction of the fluoro group can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility and its suitability for further functionalization.

The pharmacological evaluation of 2-ethynyl-4-fluoro-N,N-dimethylaniline has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurotransmission. These findings suggest potential therapeutic applications in conditions such as chronic pain disorders and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The impact of fluorine substitution on the electronic properties of 2-ethynyl-4-fluoro-N,N-dimethylaniline has been extensively studied using computational chemistry methods. Density functional theory (DFT) calculations have shown that the fluoro group induces significant changes in the molecule's HOMO-LUMO gap, affecting its reactivity and binding affinity. These insights have guided rational drug design efforts aimed at optimizing potency and selectivity.

In conclusion,2-ethynyl-4-fluoro-N,N-dimethylaniline (CAS No. 1714135-70-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research in this area continues to evolve,2-ethynyl-4-fluoro-N,N-dimethylaniline is likely to play a significant role in the development of next-generation therapeutics targeting a wide range of diseases.